Cas no 870849-68-6 ((1S)-1-(2-fluoro-6-methoxyphenyl)ethan-1-amine)

• Product Name: (1S)-1-(2-fluoro-6-methoxyphenyl)ethan-1-amine
• CAS No: 870849-68-6
• MF: C₉H₁₂FNO
• MW: 169.196085929871
• MDL: MFCD16294169
• CID: 720359
• PubChem ID: 28416497
• Update Time: 2023-11-27

(1S)-1-(2-fluoro-6-methoxyphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,2-fluoro-6-methoxy-a-methyl-, (aS)-
• (1S)-(2-Fluoro-6-methoxyphenyl)ethylamine
• (1S)-1-(6-FLUORO-2-METHOXYPHENYL)ETHYLAMINE-HCL
• 1-(2-fluoro-6-methoxyphenyl)ethanamine
• (1S)-1-(6-FLUORO-2-METHOXYPHENYL)ETHYLAMINE
• 1-(2-fluoranyl-6-methoxy-phenyl)ethanamine
• EN300-2001444
• (1S)-1-(2-fluoro-6-methoxyphenyl)ethan-1-amine
• Benzenemethanamine,2-fluoro-6-methoxy-a-methyl-,(aS)-
• 870849-68-6
• SCHEMBL1239850
• (S)-1-(2-Fluoro-6-methoxyphenyl)ethanamine
• AKOS015851781
• (1S)-1-(2-FLUORO-6-METHOXYPHENYL)ETHANAMINE
• (S)-1-(2-FLUORO-6-METHOXYPHENYL)ETHAN-1-AMINE
• Y11915
• Benzenemethanamine, 2-fluoro-6-methoxy--methyl-, (S)-

• MDL： MFCD16294169
• Inchi： 1S/C9H12FNO/c1-6(11)9-7(10)4-3-5-8(9)12-2/h3-6H,11H2,1-2H3/t6-/m0/s1
• InChI Key： QGRDJSQLAIQQNL-LURJTMIESA-N
• SMILES： FC1=CC=CC(=C1[C@H](C)N)OC

Computed Properties

• Exact Mass: 169.09000
• Monoisotopic Mass: 169.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2A^2
• XLogP3: 1.3

Experimental Properties

• Density: 1.092
• Boiling Point: 227.115°C at 760 mmHg
• Flash Point: 91.156°C
• Refractive Index: 1.506
• PSA: 35.25000
• LogP: 2.55430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles